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Compound of Interest

Compound Name: 3,5-Difluoropropiophenone

Cat. No.: B1345727

3,5-Difluoropropiophenone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,
structure, and available experimental data for 3,5-Difluoropropiophenone. It is intended to
serve as a valuable resource for professionals in research, development, and academia who
are interested in utilizing this compound in their work.

Chemical Structure and Identification

3,5-Difluoropropiophenone is an aromatic ketone characterized by a propiophenone core
with two fluorine atoms substituted at the 3 and 5 positions of the phenyl ring.
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Identifier Value

IUPAC Name 1-(3,5-difluorophenyl)propan-1-one

CAS Number 135306-45-5

Molecular Formula CoHsF20

SMILES CCC(=0)C1=CC(=CC(=C1)F)F

inChi INChl=1S/C9H8F20/c1-2-9(12)6-3-7(10)5-
8(11)4-6/h3-5H,2H2,1H3

InChlKey FVDQWXARVQADKN-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Difluoropropiophenone is presented
below. These properties are essential for understanding the compound's behavior in various
experimental and applied settings.

Property Value Source
Molecular Weight 170.16 g/mol [1]
Appearance Colorless crystalline solid [2]
Melting Point 45-47 °C [2]
Boiling Point 82 °C at 10 mmHg N/A
Density 1.166 + 0.06 g/cm3 (Predicted) N/A

Good solubility in organic
Solubility solvents such as alcohols, N/A

ethers, and ketones.[2]

Stable at room temperature;
Stability decomposes at high N/A

temperatures.[2]
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Experimental Protocols
Synthesis via Friedel-Crafts Acylation

A plausible method for the synthesis of 3,5-Difluoropropiophenone is the Friedel-Crafts
acylation of 1,3-difluorobenzene with propionyl chloride, catalyzed by a Lewis acid such as
aluminum chloride. While a specific protocol for this exact compound is not readily available in
the literature, the following procedure is adapted from a well-established protocol for a similar
isomer.[3]

Reaction Scheme:
1,3-Difluorobenzene + Propionyl Chloride --(AlCI3)--> 3,5-Difluoropropiophenone

Materials:

1,3-Difluorobenzene

e Propionyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2Cl2)

e Ice

o Water

e Anhydrous magnesium sulfate (MgSOa)
Procedure:

» To a stirred mixture of 1,3-difluorobenzene and anhydrous aluminum chloride in a suitable
reaction vessel, slowly add propionyl chloride dropwise. The temperature should be
maintained at a low level, for instance, by using an ice bath.

 After the addition is complete, allow the mixture to stir at room temperature or gentle heat
(e.g., 50-55 °C) for several hours to ensure the reaction goes to completion.
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Cool the reaction mixture and cautiously pour it into a beaker containing a mixture of crushed
ice and water to quench the reaction and decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane.
Combine the organic layers and wash them with water, followed by a brine solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by vacuum distillation or column chromatography
to yield pure 3,5-Difluoropropiophenone.
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Synthesis Workflow for 3,5-Difluoropropiophenone

Reaction Setup

1,3-Difluorobenzene + ] _
Anhydrous AICI3 Propionyl Chloride

Add dropwise
Reaction

Friedel-Crafts Acylation
(Stirring, controlled temp)

Workup

Quench with Ice/Water

:

Extract with CH2CI2

:

Wash Organic Layers

l

Dry over MgSO4

Purification

Solvent Evaporation

.

Vacuum Distillation or
Column Chromatography

Pure 3,5-Difluoropropiophenone
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Proposed Mass Spectrometry Fragmentation Pathway

Molecular lon
CO9H8F20+
m/z =170

o-cleavage

- C2H5-

Decarbonylation

-CO

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationships of Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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